Cas no 1443310-93-7 (2,2,2-trifluoro-1-(4-methoxy-3-propoxyphenyl)ethanone)

2,2,2-Trifluoro-1-(4-methoxy-3-propoxyphenyl)ethanone is a fluorinated aromatic ketone with a distinct trifluoromethyl group and alkoxy-substituted phenyl ring. Its structural features contribute to high electrophilicity and stability, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The trifluoromethyl group enhances lipophilicity and metabolic resistance, while the methoxy and propoxy substituents offer tunable electronic and steric properties. This compound is useful in cross-coupling reactions, fluorination processes, and as a precursor for bioactive molecules. Its well-defined reactivity profile and synthetic versatility make it suitable for applications requiring precise functional group manipulation under controlled conditions.

2,2,2-trifluoro-1-(4-methoxy-3-propoxyphenyl)ethanone structure

1443310-93-7 structure

Product Name:2,2,2-trifluoro-1-(4-methoxy-3-propoxyphenyl)ethanone

CAS No:1443310-93-7

MF:C₁₂H₁₃F₃O₃

MW:262.225034475327

MDL:MFCD18426977

CID:5160535

Update Time:2026-03-04

2,2,2-trifluoro-1-(4-methoxy-3-propoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

- 2,2,2-trifluoro-1-(4-methoxy-3-propoxyphenyl)ethanone
- Ethanone, 2,2,2-trifluoro-1-(4-methoxy-3-propoxyphenyl)-
- MDL： MFCD18426977
- Inchi： 1S/C12H13F3O3/c1-3-6-18-10-7-8(4-5-9(10)17-2)11(16)12(13,14)15/h4-5,7H,3,6H2,1-2H3
- InChI Key： NZIJKVHREPTRFW-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CC=C(OC)C(OCCC)=C1)C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 6

2,2,2-trifluoro-1-(4-methoxy-3-propoxyphenyl)ethanone Pricemore >>

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abcr	AB435117-1 g	4'-Methoxy-3'-n-propoxy-2,2,2-trifluoroacetophenone	1443310-93-7		1g	€482.30	2022-03-02
abcr	AB435117-5 g	4'-Methoxy-3'-n-propoxy-2,2,2-trifluoroacetophenone	1443310-93-7		5g	€1,123.50	2022-03-02
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